1-{[(2,4-Dimethylphenyl)carbamoyl]methyl}piperidine-4-carboxamide

• IUPAC Name: 1-[2-(2,4-dimethylanilino)-2-oxoethyl]piperidine-4-carboxamide
• InChI: InChI=1S/C16H23N3O2/c1-11-3-4-14(12(2)9-11)18-15(20)10-19-7-5-13(6-8-19)16(17)21/h3-4,9,13H,5-8,10H2,1-2H3,(H2,17,21)(H,18,20)
• InChI Key: PFCJZQWEESEBHJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC(=O)CN2CCC(CC2)C(=O)N)C
• Molecular Formula: C16H23N3O2
• Molecular Weight: 289.37 g/mol

Description

1-{[(2,4-Dimethylphenyl)carbamoyl]methyl}piperidine-4-carboxamide, also known as DMCP, is a chemical compound used in scientific research. It is a piperidine derivative that has been studied for its potential as a therapeutic agent for various conditions.

Mechanism of Action

The exact mechanism of action of 1-{[(2,4-Dimethylphenyl)carbamoyl]methyl}piperidine-4-carboxamide is not fully understood, but it is believed to act on the GABAergic system in the brain. GABA is an inhibitory neurotransmitter that plays a key role in regulating anxiety and mood. This compound may enhance GABAergic neurotransmission by binding to GABA receptors or modulating GABA release.
Biochemical and Physiological Effects:
This compound has been shown to have anxiolytic and antidepressant effects in animal models. It may also have potential as a treatment for drug addiction, as it has been shown to reduce drug-seeking behavior in animal models. This compound may also have neuroprotective effects, as it has been shown to protect against oxidative stress and inflammation in the brain.

Advantages and Limitations for Lab Experiments

1-{[(2,4-Dimethylphenyl)carbamoyl]methyl}piperidine-4-carboxamide has several advantages for use in lab experiments. It is relatively easy to synthesize and has a high purity. It also has a long half-life, which allows for extended experiments. However, this compound has some limitations as well. It is not water-soluble, which can make it difficult to administer in certain experiments. Additionally, its mechanism of action is not fully understood, which can make it difficult to interpret results.

Future Directions

There are several future directions for research on 1-{[(2,4-Dimethylphenyl)carbamoyl]methyl}piperidine-4-carboxamide. One area of interest is its potential as a treatment for drug addiction. Further studies are needed to determine its efficacy and safety in humans. Another area of interest is its neuroprotective effects, and its potential as a treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, further studies are needed to fully understand its mechanism of action and how it interacts with the GABAergic system in the brain.

Synthesis Methods

The synthesis of 1-{[(2,4-Dimethylphenyl)carbamoyl]methyl}piperidine-4-carboxamide involves multiple steps. First, 2,4-dimethylphenyl isocyanate is reacted with piperidine-4-carboxylic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) to form the corresponding amide. This amide is then treated with formaldehyde and hydrogen gas in the presence of a catalyst to yield this compound.

Scientific Research Applications

1-{[(2,4-Dimethylphenyl)carbamoyl]methyl}piperidine-4-carboxamide has been studied for its potential as a therapeutic agent for various conditions, including addiction, anxiety, and depression. It has been shown to have anxiolytic and antidepressant effects in animal models, and may also have potential as a treatment for drug addiction. This compound has also been studied for its potential as a neuroprotective agent, and may have applications in the treatment of neurodegenerative diseases.